Sophopterocarpan A, a novel pterocarpine derivative with a benzotetrahydrofuran-fused bicyclo [3.3.1] nonane from Sophora flavescens†
Organic & Biomolecular Chemistry Pub Date: 2017-06-23 DOI: 10.1039/C7OB01261F
Abstract
Sophopterocarpan A (1), with a novel benzotetrahydrofuran-fused bicyclo [3.3.1] nonane ring, was isolated from the roots of Sophora flavescens Ait. Its unusual structure, including its stereochemistry, was determined on the basis of a comprehensive spectroscopic data analysis. A plausible biogenetic pathway for 1 is presented. Sophopterocarpan A was identified as a potential autophagy activator. Additionally, it was found that 1 exhibited cytotoxic activity in MCF-7 cells with an IC50 of 29.36 μM.
![Graphical abstract: Sophopterocarpan A, a novel pterocarpine derivative with a benzotetrahydrofuran-fused bicyclo [3.3.1] nonane from Sophora flavescens](http://scimg.chem960.com/usr/1/C7OB01261F.jpg)
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Journal Name：Organic & Biomolecular Chemistry
Research Products
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CAS no.: 126840-22-0
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CAS no.: 19394-61-7
